54261-98-2

(2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6S)-6-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)oxolan-2-yl]oxy-3,4,5-trihydroxyoxan-2-yl]methoxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-6-(hydroxymethyl)oxane-3,4,5-triol

In Stock

• CAS RN:
• 54261-98-2

• Formula:
• C₂₄H₄₂O₂₁ . x H ₂O

• InChI:
• InChI=1S/C24H42O21/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24/h6-23,25-38H,1-5H2

• Stachyose is an oligosaccharide and prebiotic. In vivo, stachyose (1 g/kg per day) reduces the number of colonic lesions and serum TNF-α, IL-6, IL-10, and IL-17a levels, as well as increases gut levels of Akkermansia and the probiotic Lactobacillus, in a rat model of colitis induced by dextran sulfate (DSS; ). It decreases serum LPS, IL-6, and TNF-α levels and enriches Phascolarctobacterium, Bilophila, Oscillospira, and Turicibacter in the gut microbiota in a rat model of diabetes induced by high-fat diet and streptozotocin (STZ; ). Stachyose also enhances berberine-induced blood glucose control and improvements in insulin resistance, as well as decreases the fecal concentration of short-chain fatty acids, in the KKAγ mouse model of type 2 diabetes.
  (2S,3R,4S,5R,6R)-2-[[(2R,3R,4S,5R,6S)-6-[[(2R,3S,4S,5R,6R)-6-[(2S,3S,4S,5R)-3,4-dihydroxy-2,5-bis(hydroxymethyl)...

Stachyose hydrate

• CAS RN:
• 10094-58-3; 54261-98-2

• Formula:
• C24H50O25

• InChI:
• InChI=1S/C24H42O21.4H2O/c25-1-6-10(28)14(32)17(35)21(41-6)39-3-8-11(29)15(33)18(36)22(42-8)40-4-9-12(30)16(34)19(37)23(43-9)45-24(5-27)20(38)13(31)7(2-26)44-24;;;;/h6-23,25-38H,1-5H2;4*1H2/t6-,7-,8-,9-,10+,11+,12-,13-,14+,15+,16+,17-,18-,19-,20+,21+,22+,23-,24+;;;;/m1..../s1

• InChIKey:
• KUVZQLSUXDNGAW-QPIIYOCQSA-N

• Stachyose tetrahydrate is an oligosaccharide.